Methyl 3,5-bis(octyloxy)benzoate

• CAS RN: 87963-84-6
• Molecular Formula: C24H40O4
• Molecular Weight: 392.6 g/mol
• IUPAC Name: methyl 3,5-dioctoxybenzoate
• InChI: InChI=1S/C24H40O4/c1-4-6-8-10-12-14-16-27-22-18-21(24(25)26-3)19-23(20-22)28-17-15-13-11-9-7-5-2/h18-20H,4-17H2,1-3H3
• InChI Key: CURLYRZFUQOENY-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCOC1=CC(=CC(=C1)C(=O)OC)OCCCCCCCC

Description

Methyl 3,5-bis(octyloxy)benzoate is a useful research compound. Its molecular formula is C24H40O4 and its molecular weight is 392.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

200 ml of ethyl alcohol and then 2.3 g of purified sodium are introduced into a 500 ml Erlenmeyer flask. A reflux condenser is fitted to the Erlenmeyer flask and the reaction medium is stirred with a magnetized bar. When the sodium ethylate is formed, 8.4 g of methyl-3,5-dihydroxybenzoate is added, accompanied by stirring. As soon as the medium has become homogeneous, 20.26 g of distilled octyl bromide are added dropwise. Heating under refluxing takes place for 20 hours.